Cas no 2763914-84-5 (6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid)

• Product Name: 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid
• CAS No: 2763914-84-5
• MF: C₁₆H₂₁NO₄S
• MW: 323.407243490219
• CID: 6396760
• PubChem ID: 165981561
• Update Time: 2025-06-17

6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(3-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid
• EN300-37343359
• 2763914-84-5
• 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid

• Inchi： 1S/C16H21NO4S/c1-2-10-21-16(20)17-13-7-6-8-14(12-13)22-11-5-3-4-9-15(18)19/h2,6-8,12H,1,3-5,9-11H2,(H,17,20)(H,18,19)
• InChI Key： NWNQIUYAZQJBRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(=O)OCC=C)CCCCCC(=O)O

Computed Properties

• Exact Mass: 323.11912932g/mol
• Monoisotopic Mass: 323.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid

Introduction to 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid (CAS No. 2763914-84-5)

6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid, identified by its Chemical Abstracts Service (CAS) number 2763914-84-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as sulfanyl, carboxylic acid, and amide moieties. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology research.

The molecular structure of 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid can be broken down into several key components that are critical for understanding its behavior and potential utility. The hexanoic acid moiety serves as the core aliphatic chain, providing a hydrophobic backbone that can interact with various biological targets. Attached to this chain is a sulfanyl group (-SH), which is known for its ability to participate in hydrogen bonding and metal coordination, thereby influencing the compound's solubility and binding affinity.

At the heart of this molecule lies a phenyl ring substituted with an amide group (-CONH-) and an ethoxy carbonyl moiety (-OCOCH=CH₂). This arrangement creates a polar region within the molecule, enhancing its interaction with polar biological targets such as proteins and enzymes. The phenyl ring itself is a common scaffold in medicinal chemistry due to its ability to engage in π-stacking interactions, which are crucial for drug-receptor binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that the sulfanyl group and the amide moiety of 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid could serve as key interaction points with biological targets, particularly in the context of enzyme inhibition and receptor modulation. These insights have spurred interest in exploring the compound's potential as a lead molecule for developing novel therapeutic agents.

In the realm of drug discovery, the synthesis of derivatives of 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid has been a focus of several research groups. By modifying the length or composition of the aliphatic chain or introducing additional functional groups, scientists aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, replacing the hexanoic acid moiety with shorter or longer aliphatic chains could alter the compound's pharmacokinetic profile, making it more suitable for certain therapeutic applications.

The role of sulfanyl-containing compounds in medicinal chemistry cannot be overstated. Sulfur atoms are known for their ability to form stable bonds with various biological targets, including enzymes and receptors. In particular, thiolate anions derived from sulfanyl groups have been shown to exhibit potent inhibitory activity against several therapeutic targets. This has led to the exploration of sulfanyl-containing compounds as inhibitors of proteases, kinases, and other enzymes involved in critical biological pathways.

Recent studies have highlighted the potential of 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid as a modulator of inflammatory pathways. Inflammatory processes are mediated by a complex interplay of signaling molecules and enzymes, many of which are potential targets for therapeutic intervention. The compound's ability to interact with sulfhydryl-containing residues on key inflammatory enzymes suggests that it could modulate inflammatory responses by inhibiting or activating specific enzymatic pathways.

The ethoxy carbonyl moiety present in 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid also plays a significant role in determining its chemical reactivity and biological activity. This group can participate in nucleophilic substitution reactions, allowing for further derivatization and customization of the molecule's properties. Such reactivity has been exploited in synthetic chemistry to generate libraries of analogs with tailored pharmacological profiles.

The synthesis of 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and hexanoyl chlorides or carboxylic acids, followed by functional group transformations such as sulfonylation or amidation. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce large quantities of the compound for further study.

In conclusion, 6-[(3-{[(Prop-2-en-1-yloxy)carbonyl]amino}phenyl)sulfanyl]hexanoic acid (CAS No. 2763914-84-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of sulfanyl, carboxylic acid, amide, and ethoxy carbonyl moieties, make it a versatile molecule with potential applications in drug discovery and molecular biology. Ongoing research aims to harness these properties for developing novel therapeutic agents that address unmet medical needs.